Cas no 54340-91-9 (methyl 2-hydroxyheptanoate)
methyl 2-hydroxyheptanoate structure
Product Name:methyl 2-hydroxyheptanoate
CAS No:54340-91-9
MF:C8H16O3
MW:160.210843086243
MDL:MFCD16693801
CID:1588628
PubChem ID:560780
Update Time:2025-04-21
methyl 2-hydroxyheptanoate Chemical and Physical Properties
Names and Identifiers
-
- Heptanoic acid, 2-hydroxy-, methyl ester
- 2-Hydroxyheptanoic acid methyl ester
- methyl 2-hydroxyheptanoate
- EN300-245922
- CS-0242196
- DB-303387
- Z965047444
- 54340-91-9
- methyl2-hydroxyheptanoate
- AKOS011494374
- SCHEMBL1566085
- ZKBFAXBOTWDLBL-UHFFFAOYSA-N
-
- MDL: MFCD16693801
- Inchi: 1S/C8H16O3/c1-3-4-5-6-7(9)8(10)11-2/h7,9H,3-6H2,1-2H3
- InChI Key: ZKBFAXBOTWDLBL-UHFFFAOYSA-N
- SMILES: OC(C(=O)OC)CCCCC
Computed Properties
- Exact Mass: 160.10998
- Monoisotopic Mass: 160.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 112
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
methyl 2-hydroxyheptanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B587713-10mg |
methyl 2-hydroxyheptanoate |
54340-91-9 | 10mg |
$ 70.00 | 2022-06-01 | ||
| TRC | B587713-50mg |
methyl 2-hydroxyheptanoate |
54340-91-9 | 50mg |
$ 230.00 | 2022-06-01 | ||
| TRC | B587713-100mg |
methyl 2-hydroxyheptanoate |
54340-91-9 | 100mg |
$ 340.00 | 2022-06-01 | ||
| Enamine | EN300-245922-0.05g |
methyl 2-hydroxyheptanoate |
54340-91-9 | 85% | 0.05g |
$174.0 | 2024-06-19 | |
| Enamine | EN300-245922-0.1g |
methyl 2-hydroxyheptanoate |
54340-91-9 | 85% | 0.1g |
$257.0 | 2024-06-19 | |
| Enamine | EN300-245922-0.25g |
methyl 2-hydroxyheptanoate |
54340-91-9 | 85% | 0.25g |
$367.0 | 2024-06-19 | |
| Enamine | EN300-245922-0.5g |
methyl 2-hydroxyheptanoate |
54340-91-9 | 85% | 0.5g |
$579.0 | 2024-06-19 | |
| Enamine | EN300-245922-1.0g |
methyl 2-hydroxyheptanoate |
54340-91-9 | 85% | 1.0g |
$743.0 | 2024-06-19 | |
| Enamine | EN300-245922-2.5g |
methyl 2-hydroxyheptanoate |
54340-91-9 | 85% | 2.5g |
$1454.0 | 2024-06-19 | |
| Enamine | EN300-245922-5.0g |
methyl 2-hydroxyheptanoate |
54340-91-9 | 85% | 5.0g |
$2152.0 | 2024-06-19 |
methyl 2-hydroxyheptanoate Related Literature
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
54340-91-9 (methyl 2-hydroxyheptanoate) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent